N-1,3-benzodioxol-5-yl-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[(4-chlorophenyl)methyl-methylsulfonylamino]benzamide
• InChI: InChI=1S/C22H19ClN2O5S/c1-31(27,28)25(13-15-2-6-17(23)7-3-15)19-9-4-16(5-10-19)22(26)24-18-8-11-20-21(12-18)30-14-29-20/h2-12H,13-14H2,1H3,(H,24,26)
• InChI Key: TZTXYKPXPLNBDX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=C(C=C1)Cl)C2=CC=C(C=C2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H19ClN2O5S
• Molecular Weight: 458.9 g/mol

Description

N-1,3-benzodioxol-5-yl-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide, also known as BDBM 7852, is a chemical compound that has been widely studied for its potential therapeutic applications.

Mechanism of Action

N-1,3-benzodioxol-5-yl-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide 7852 exerts its effects by targeting specific enzymes, proteins, and receptors involved in various biological processes. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, this compound 7852 can alter the expression of genes involved in cell proliferation, differentiation, and apoptosis. This compound 7852 has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism. Additionally, this compound 7852 has been shown to bind to specific receptors involved in pain sensation, such as the mu-opioid receptor, and produce analgesic effects.
Biochemical and Physiological Effects:
This compound 7852 has been shown to have various biochemical and physiological effects, depending on the specific biological processes targeted. In cancer cells, this compound 7852 has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In neurodegenerative diseases, this compound 7852 has been shown to protect neurons from oxidative stress and inflammation, leading to improved cognitive function. In pain management, this compound 7852 has been shown to produce analgesic effects by targeting specific receptors involved in pain sensation.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide 7852 in lab experiments is its specificity for certain enzymes, proteins, and receptors, allowing for targeted modulation of specific biological processes. Additionally, this compound 7852 has been shown to have low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. However, one limitation of using this compound 7852 in lab experiments is its relatively complex synthesis method, which may limit its availability and accessibility for some researchers.

Future Directions

There are several future directions for the study of N-1,3-benzodioxol-5-yl-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide 7852. One potential direction is further investigation of its potential therapeutic applications in cancer research, neurodegenerative diseases, and pain management. Additionally, further studies are needed to elucidate the specific mechanisms of action of this compound 7852 and its effects on various biological processes. Finally, the development of more efficient synthesis methods for this compound 7852 may increase its availability and accessibility for researchers.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-4-[(4-chlorobenzyl)(methylsulfonyl)amino]benzamide 7852 has been studied for its potential therapeutic applications in various fields, including cancer research, neurodegenerative diseases, and pain management. In cancer research, this compound 7852 has been shown to inhibit the growth of cancer cells by targeting specific enzymes and proteins involved in cell proliferation. In neurodegenerative diseases, this compound 7852 has been studied for its potential neuroprotective effects and ability to improve cognitive function. In pain management, this compound 7852 has been shown to have analgesic effects by targeting specific receptors involved in pain sensation.